Cas no 2225146-86-9 (1,4-dioxaspiro5.5undecan-9-amine hydrochloride)

• Product Name: 1,4-dioxaspiro5.5undecan-9-amine hydrochloride
• CAS No: 2225146-86-9
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5174568
• PubChem ID: 137951338
• Update Time: 2025-10-29

1,4-dioxaspiro5.5undecan-9-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxaspiro[5.5]undecan-9-amine hydrochloride
• 1,4-dioxaspiro[5.5]undecan-9-amine;hydrochloride
• starbld0033786
• Z3214213408
• 1,4-dioxaspiro5.5undecan-9-amine hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c10-8-1-3-9(4-2-8)7-11-5-6-12-9;/h8H,1-7,10H2;1H
• InChI Key： PYHLIRPFRJOPSI-UHFFFAOYSA-N
• SMILES： Cl.O1CCOCC21CCC(CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 44.5

Additional information on 1,4-dioxaspiro5.5undecan-9-amine hydrochloride

1,4-Dioxaspiro[5.5]undecan-9-amine Hydrochloride: A Comprehensive Overview

The compound 1,4-Dioxaspiro[5.5]undecan-9-amine Hydrochloride (CAS No. 2225146-86-9) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom. The spiro structure in this molecule contributes to its distinct chemical properties and makes it a subject of interest in both academic and industrial research.

The dioxaspiro framework of this compound is particularly noteworthy, as it combines the properties of cyclic ethers with the amine functionality. This combination makes it a versatile building block in organic synthesis, enabling the creation of complex molecular architectures. Recent studies have highlighted its role in the development of advanced materials, including self-healing polymers and drug delivery systems, where its unique structural features provide enhanced stability and functionality.

One of the most promising applications of 1,4-Dioxaspiro[5.5]undecan-9-amine Hydrochloride lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have explored its potential in medicinal chemistry, particularly in the design of antiviral agents and anticancer drugs. The hydrochloride salt form of this compound enhances its solubility, making it more amenable for biological testing and pharmaceutical formulations.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical studies reveal that the spiro structure introduces steric hindrance, which can be exploited to control reactivity in catalytic processes. This understanding has paved the way for its application as a ligand in transition metal-catalyzed reactions, where it facilitates selective bond formation and enhances catalytic efficiency.

In terms of synthesis, 1,4-Dioxaspiro[5.5]undecan-9-amine Hydrochloride can be prepared via a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in large-scale production.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions, making it a safer alternative to traditional chemical intermediates in industrial processes.

In conclusion, 1,4-Dioxaspiro[5.5]undecan-9-amine Hydrochloride (CAS No. 2225146-86-9) is a multifaceted compound with diverse applications across various fields. Its unique structural features, combined with recent advancements in synthetic and computational techniques, position it as a key player in modern chemical research and development.